(9Z)-9-[(Carbamothioylamino)imino]-9H-fluorene-4-carboxamide

• IUPAC Name: (9Z)-9-(carbamothioylhydrazinylidene)fluorene-4-carboxamide
• InChI: InChI=1S/C15H12N4OS/c16-14(20)11-7-3-6-10-12(11)8-4-1-2-5-9(8)13(10)18-19-15(17)21/h1-7H,(H2,16,20)(H3,17,19,21)/b18-13-
• InChI Key: TWOXGNJYJQXXGI-AQTBWJFISA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C2=NNC(=S)N)C=CC=C3C(=O)N
• Isomeric SMILES: C1=CC=C\2C(=C1)C3=C(/C2=N\NC(=S)N)C=CC=C3C(=O)N
• Molecular Formula: C15H12N4OS
• Molecular Weight: 296.3 g/mol
• Solubility: 9.1 [ug/mL] (The mean of the results at pH 7.4)

Description

(9Z)-9-[(Carbamothioylamino)imino]-9H-fluorene-4-carboxamide is a complex organic compound characterized by its unique structure, which includes a fluorene backbone and functional groups such as carbamothioylamino and carboxamide

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (9Z)-9-[(Carbamothioylamino)imino]-9H-fluorene-4-carboxamide typically involves multiple steps, starting with the preparation of the fluorene backbone. The key steps include:

Formation of the Fluorene Backbone: This can be achieved through Friedel-Crafts alkylation of biphenyl with ethyl chloroacetate, followed by cyclization.

Introduction of Functional Groups: The carbamothioylamino and carboxamide groups are introduced through nucleophilic substitution reactions. Specific reagents and conditions, such as the use of thionyl chloride and ammonia, are employed to achieve these transformations.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, is crucial to enhance yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

(9Z)-9-[(Carbamothioylamino)imino]-9H-fluorene-4-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced analogs.

Substitution: Nucleophilic substitution reactions can occur at the carbamothioylamino group, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.

Substitution: Various nucleophiles such as amines or thiols; reactions are often conducted in polar solvents like dimethyl sulfoxide (DMSO).

Major Products Formed

The major products formed from these reactions include oxidized, reduced, and substituted derivatives of (9Z)-9-[(Carbamothioylamino)imino]-9H-fluorene-4-carboxamide, each with distinct chemical and physical properties.

Scientific Research Applications

(9Z)-9-[(Carbamothioylamino)imino]-9H-fluorene-4-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential as a biochemical probe to study protein-ligand interactions.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and photovoltaic devices.

Mechanism of Action

The mechanism of action of (9Z)-9-[(Carbamothioylamino)imino]-9H-fluorene-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate biological pathways by binding to these targets, leading to changes in cellular processes. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, thereby exerting anti-cancer effects.

Comparison with Similar Compounds

Similar Compounds

Dichloroaniline: An aniline derivative with two chlorine atoms, used in the production of dyes and herbicides.

Ringer’s lactate solution: A mixture of sodium chloride, sodium lactate, potassium chloride, and calcium chloride, used for fluid resuscitation.

Steviol glycoside: Compounds responsible for the sweet taste of Stevia leaves, used as natural sweeteners.

Uniqueness

(9Z)-9-[(Carbamothioylamino)imino]-9H-fluorene-4-carboxamide is unique due to its specific combination of functional groups and its potential applications across various scientific disciplines. Unlike simpler compounds like dichloroaniline, which are primarily used in industrial applications, this compound has broader implications in research and medicine.